Cas no 146885-08-7 (4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)-)

• Product Name: 4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)-
• CAS No: 146885-08-7
• MF: C₁₄H₉Cl₂N₃
• MW: 290.147360563278
• CID: 3768013
• PubChem ID: 1475054
• Update Time: 2025-06-10

4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)-
• 7-CHLORO-N-(3-CHLOROPHENYL)-4-QUINAZOLINAMINE
• N-(3-CHLOROPHENYL)-N-(7-CHLORO-4-QUINAZOLINYL)AMINE
• 7-chloro-N-(3-chlorophenyl)quinazolin-4-amine
• 11N-808
• Oprea1_235346
• SCHEMBL4740533
• 146885-08-7
• AKOS005078641

• Inchi： 1S/C14H9Cl2N3/c15-9-2-1-3-11(6-9)19-14-12-5-4-10(16)7-13(12)17-8-18-14/h1-8H,(H,17,18,19)
• InChI Key： NFUBGMMOTSKOBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CN=C2NC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 289.0173527Da
• Monoisotopic Mass: 289.0173527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)-

Introduction to 4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)- (CAS No. 146885-08-7)

4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)-, identified by its Chemical Abstracts Service (CAS) number 146885-08-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its structural properties and potential applications in medicinal chemistry. The compound features a quinazoline core, which is a well-known scaffold in drug development, particularly for its role in the synthesis of bioactive molecules targeting various therapeutic pathways.

The structural motif of 4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)- includes a chloro-substituted quinazoline ring and an N-(3-chlorophenyl) amine group. These functional groups contribute to the molecule's reactivity and interaction with biological targets. The presence of chlorine atoms at the 7th position and the 3rd position of the phenyl ring enhances its potential as an intermediate in the synthesis of more complex pharmacophores. This compound's design aligns with modern trends in drug discovery, where structural modifications are meticulously tailored to optimize binding affinity and selectivity.

In recent years, quinazoline derivatives have been extensively studied for their pharmacological properties. The 4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)- scaffold has shown promise in several preclinical studies as a precursor for developing agents with anti-inflammatory, antiviral, and anticancer activities. The chloro substituents on the quinazoline ring are particularly noteworthy, as they can influence electronic properties and metabolic stability, making this compound a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its core structure to develop novel inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in diseases like cancer and autoimmune disorders. The 4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)- derivative has been explored in vitro as a potential lead compound for further optimization through structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)-. Molecular docking simulations and virtual screening have identified this molecule as a promising candidate for binding to specific protein targets. These computational approaches complement traditional wet-lab experimentation, accelerating the drug discovery process. The ability to predict binding affinities and interactions with high accuracy has significantly reduced the time and resources required to bring new therapeutics to market.

The synthesis of 4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include chlorination reactions at specific positions on the quinazoline ring and coupling with N-(3-chlorophenyl) amine derivatives. Advances in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for research purposes.

From a biological perspective, the 4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)- scaffold exhibits interesting interactions with biological macromolecules. Preliminary studies have suggested that it can modulate enzyme activity by binding to active sites or allosteric pockets. This modulation can lead to therapeutic effects if properly harnessed. Researchers are particularly interested in its potential as an antagonist or inhibitor for kinases involved in cancer progression.

The pharmaceutical industry continues to invest heavily in developing new drugs based on quinazoline derivatives due to their demonstrated efficacy and favorable pharmacokinetic profiles. The 4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)- compound represents an example of how structural diversity can be leveraged to create novel therapeutic agents. Its potential applications span across multiple therapeutic areas, making it a subject of intense interest among medicinal chemists.

In conclusion,4-Quinazolinamine, 7-chloro-N-(3-chlorophenyl)- (CAS No. 146885-08-7) is a versatile and promising compound with significant implications for drug development. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As computational methods continue to evolve, compounds like this one will play an increasingly critical role in accelerating the discovery of new medicines.